Cas no 2052306-31-5 (TBK1 control PROTAC® 4)

• Product Name: TBK1 control PROTAC® 4
• CAS No: 2052306-31-5
• MF: C₅₃H₇₄BrN₉O₉S
• MW: 1093.17857122421
• CID: 5147010
• PubChem ID: 145969727
• Update Time: 2025-05-24

TBK1 control PROTAC® 4 Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, N-[2-[3-[4-[3-[4-[[5-bromo-4-[[3-[(cyclobutylcarbonyl)methylamino]propyl]amino]-2-pyrimidinyl]amino]phenoxy]propoxy]butoxy]propoxy]acetyl]-3-methyl-L-valyl-4-hydroxy-N-[[4-(4-methyl-5-thiazolyl)phenyl]methyl]-, (4S)-
• TBK1 control PROTAC? 4
• (2S,4S)-1-((S)-18-(4-((5-Bromo-4-((3-(N-methylcyclobutanecarboxamido)propyl)amino)pyrimidin-2-yl)amino)phenoxy)-2-(tert-butyl)-4-oxo-6,10,15-trioxa-3-azaoctadecan-1-oyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
• (2S,4S)-1-[(2S)-2-[[2-[3-[4-[3-[4-[[5-bromo-4-[3-[cyclobutanecarbonyl(methyl)amino]propylamino]pyrimidin-2-yl]amino]phenoxy]propoxy]butoxy]propoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• CHEMBL4226693
• 2052306-31-5
• BDBM50459909
• AKOS040755149
• TBK1 control PROTAC® 4

• Inchi： 1S/C53H74BrN9O9S/c1-36-46(73-35-58-36)38-16-14-37(15-17-38)31-56-49(66)44-30-41(64)33-63(44)51(68)47(53(2,3)4)60-45(65)34-71-28-10-26-69-24-6-7-25-70-27-11-29-72-42-20-18-40(19-21-42)59-52-57-32-43(54)48(61-52)55-22-9-23-62(5)50(67)39-12-8-13-39/h14-21,32,35,39,41,44,47,64H,6-13,22-31,33-34H2,1-5H3,(H,56,66)(H,60,65)(H2,55,57,59,61)/t41-,44-,47+/m0/s1
• InChI Key： QMGHHBHPDDAGGO-JTTRWUFTSA-N
• SMILES： C(N1C[C@@H](O)C[C@H]1C(=O)NCC1C=CC(C2=C(N=CS2)C)=CC=1)(=O)[C@H](C(C)(C)C)NC(=O)COCCCOCCCCOCCCOC1C=CC(NC2=NC=C(Br)C(NCCCN(C)C(C3CCC3)=O)=N2)=CC=1

Computed Properties

• Exact Mass: 1091.45136g/mol
• Monoisotopic Mass: 1091.45136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 73
• Rotatable Bond Count: 31
• Complexity: 1650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 247Ų

Additional information on TBK1 control PROTAC® 4

Introduction to TBK1 Control PROTAC® 4 and Compound CAS No. 2052306-31-5

In the rapidly evolving field of chemical biology and pharmaceutical research, the development of targeted protein degradation technologies has emerged as a groundbreaking approach. Among these advancements, PROTAC® (Proteolysis Targeting Chimeras) degraders have gained significant attention for their ability to selectively eliminate disease-causing proteins. One such innovative compound, TBK1 control PROTAC® 4, leverages the power of this technology to modulate the activity of Tristetraprolin (TBK1), a transcription factor implicated in various cellular processes, including inflammation and immune responses. This compound is identified by the chemical abstracts service number CAS No. 2052306-31-5, which serves as a unique identifier for its molecular structure and properties.

The TBK1 protein plays a crucial role in the innate immune system, particularly in the activation of interferon pathways. Dysregulation of TBK1 has been associated with several pathological conditions, making it an attractive therapeutic target. The development of TBK1 control PROTAC® 4 represents a significant step forward in the ability to precisely control TBK1 levels within cells, thereby offering potential therapeutic benefits in conditions where TBK1 activity is aberrant.

PROTAC® technology operates on the principle of inducing targeted protein degradation through the formation of a ternary complex involving the PROTAC® molecule, the target protein, and the ubiquitin-proteasome system. This mechanism allows for the efficient removal of proteins that would otherwise be resistant to traditional degradation pathways. The specificity and efficiency of this approach have made PROTAC® degraders a promising tool for drug discovery and development.

TBK1 control PROTAC® 4 has been designed to selectively bind to TBK1, facilitating its polyubiquitination and subsequent degradation by the proteasome. This targeted degradation not only reduces TBK1 levels but also modulates downstream signaling pathways influenced by TBK1. Recent studies have demonstrated that TBK1 control PROTAC® 4 can effectively attenuate inflammatory responses by degrading TBK1, thereby providing a potential therapeutic strategy for inflammatory diseases.

The compound’s molecular structure, as indicated by its CAS number CAS No. 2052306-31-5, has been meticulously designed to ensure high affinity and selectivity for TBK1. This design involves careful optimization of key pharmacophoric elements that interact with the target protein, ensuring that TBK1 control PROTAC® 4 exhibits minimal off-target effects. Such precision is critical in pharmaceutical development, as it helps to minimize side effects and enhance therapeutic efficacy.

Recent research has highlighted the potential of TBK1 control PROTAC® 4 in preclinical models of inflammation and autoimmune diseases. Studies have shown that treatment with this compound can significantly reduce pro-inflammatory cytokine production and ameliorate symptoms in animal models of rheumatoid arthritis. These findings underscore the therapeutic potential of targeted protein degradation in modulating inflammatory responses.

The development of TBK1 control PROTAC® 4 also underscores the growing importance of structure-based drug design in modern pharmaceutical research. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify and optimize lead compounds with high precision. This approach has not only accelerated the discovery process but also improved the success rate of clinical trials.

In conclusion, TBK1 control PROTAC® 4, identified by its CAS number CAS No. 2052306-31-5, represents a significant advancement in targeted protein degradation technology. Its ability to selectively modulate TBK1 activity holds promise for treating various inflammatory and autoimmune diseases. As research in this field continues to progress, compounds like TBK1 control PROTAC® 4 are poised to play a pivotal role in next-generation therapeutics.